Cas no 2680723-00-4 (benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate)

• Product Name: benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate
• CAS No: 2680723-00-4
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5624775
• PubChem ID: 165932192
• Update Time: 2025-06-08

benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate
• EN300-28296189
• 2680723-00-4

• Inchi： 1S/C16H18N2O4S/c1-11-8-14(15(9-12(11)2)23(17,20)21)18-16(19)22-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,18,19)(H2,17,20,21)
• InChI Key： HOCCAAVFGBICRH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate

Introduction to Benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate (CAS No. 2680723-00-4)

Benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate (CAS No. 2680723-00-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are widely used in various fields, including drug discovery, agrochemicals, and materials science. The unique structure of benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate makes it an intriguing candidate for further investigation and development.

The chemical structure of benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a 4,5-dimethyl-2-sulfamoylphenyl group. This complex arrangement provides the molecule with a combination of aromatic and functional groups that can interact with various biological targets. The presence of the sulfamoyl group is particularly noteworthy, as it is known to enhance the solubility and bioavailability of the compound, making it suitable for both in vitro and in vivo studies.

In the realm of pharmaceutical research, benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its activity against various enzymes and receptors, highlighting its potential as an inhibitor or modulator. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory activity against a specific enzyme involved in metabolic disorders. This finding opens up new avenues for the development of drugs targeting metabolic diseases.

Beyond its pharmaceutical applications, benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate has also been investigated for its use in materials science. The unique properties of carbamates make them suitable for the synthesis of polymers and other advanced materials. A recent study published in Macromolecules demonstrated that this compound could be used as a monomer to create novel polymer structures with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4,5-dimethyl-2-sulfamoylaniline with benzyl chloroformate under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

In terms of safety and handling, it is important to note that while benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation in the laboratory environment, and following standard safety protocols for chemical handling and disposal.

The future prospects for benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate are promising. Ongoing research continues to uncover new applications and properties of this compound, driving further interest from both academic and industrial sectors. As more studies are conducted and new data becomes available, it is likely that this compound will play an increasingly important role in various fields of science and technology.

In conclusion, benzyl N-(4,5-dimethyl-2-sulfamoylphenyl)carbamate (CAS No. 2680723-00-4) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and other areas. Its unique chemical structure and functional groups make it an attractive candidate for further investigation and development. As research progresses, it is expected that this compound will contribute significantly to advancements in multiple scientific disciplines.